Cas no 392249-00-2 (3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• CAS No: 392249-00-2
• MF: C₂₀H₁₅ClN₂OS₂
• MW: 398.928900957108
• CID: 6019922
• PubChem ID: 4624393
• Update Time: 2025-05-20

3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• 3-chloro-N-(5-(4-ethylphenyl)thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[5-(4-ethylphenyl)-2-thiazolyl]-
• AKOS024576016
• F0359-0176
• Oprea1_217103
• 3-chloro-N-[5-(4-ethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
• 392249-00-2

• Inchi： 1S/C20H15ClN2OS2/c1-2-12-7-9-13(10-8-12)16-11-22-20(26-16)23-19(24)18-17(21)14-5-3-4-6-15(14)25-18/h3-11H,2H2,1H3,(H,22,23,24)
• InChI Key： JIYJWOXXFMCWDS-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=NC=C(C3=CC=C(CC)C=C3)S1)=O)S2

Computed Properties

• Exact Mass: 398.0314331g/mol
• Monoisotopic Mass: 398.0314331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• pka: 4.90±0.70(Predicted)

Additional information on 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide

Professional Introduction to Compound with CAS No. 392249-00-2 and Product Name: 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide

The compound with the CAS number 392249-00-2 and the product name 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent, an ethylphenyl moiety, a thiazole ring, and a benzothiophene core, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of benzothiophene derivatives in the development of novel therapeutic agents. The benzothiophene scaffold, known for its structural stability and biological activity, is frequently incorporated into drug molecules targeting various diseases. In particular, the 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide structure combines the pharmacophoric properties of both benzothiophene and thiazole rings, which are well-documented for their antimicrobial, anti-inflammatory, and anticancer activities. This combination enhances the compound's potential as a lead candidate for further medicinal chemistry exploration.

The chloro substituent at the 3-position of the thiazole ring is particularly noteworthy, as it can serve as a handle for further functionalization through nucleophilic substitution reactions. This feature allows chemists to introduce additional pharmacologically relevant groups, thereby tailoring the compound's properties to specific therapeutic needs. The 4-ethylphenyl group at the 5-position of the thiazole ring contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. These structural elements collectively contribute to the compound's unique chemical profile and make it an attractive candidate for drug development.

Current research in medicinal chemistry emphasizes the exploration of structure-activity relationships (SAR) to optimize drug candidates. The 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide molecule provides an excellent platform for studying how variations in its core structure influence its biological activity. Studies have shown that modifications in the benzothiophene and thiazole rings can significantly alter the compound's potency against various biological targets. For instance, recent publications have demonstrated that certain benzothiophene derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide could potentially follow this trend, making it a valuable asset in oncology research.

In addition to its potential in oncology, this compound may also find applications in other therapeutic areas. For example, thiazole derivatives are known for their antimicrobial properties, and combining them with benzothiophene structures could lead to novel agents effective against resistant bacterial strains. Furthermore, the chloro group's ability to participate in hydrogen bonding interactions may enhance binding affinity to biological targets. This dual functionality makes the compound a promising candidate for designing molecules with improved pharmacokinetic profiles.

The synthesis of 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiophene core efficiently. These methods not only improve yield but also allow for greater control over regioselectivity during synthesis. The incorporation of protective groups ensures that reactive sites are selectively modified without unintended side reactions. Such synthetic strategies are essential for producing high-purity compounds suitable for detailed biological evaluation.

Once synthesized, compounds like 3-chloro-N-5-(4-ethylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide undergo rigorous testing to assess their biological activity and safety profiles. High-throughput screening (HTS) techniques are commonly used to evaluate thousands of compounds against various biological targets rapidly. Preliminary data suggest that this molecule exhibits promising activity against certain enzymes and receptors relevant to human health conditions such as inflammation and neurodegeneration. These findings warrant further investigation into its potential as a therapeutic agent.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are employed to predict how 3-chloro-N-5-(4-et hylphenyl)-1,3-thiazol -2 -y l -1 -benz othiophen e - 2 -carboxamide interacts with biological targets at the molecular level. By simulating these interactions computationally chemists can identify key binding residues and optimize the molecule's structure accordingly. This approach not only accelerates drug development but also reduces experimental costs associated with traditional trial-and-error methods.

In conclusion, 3-chloro-N - 5 - ( 4 - eth ylph en y l ) - 1 , 3 - thi az ol - 2 - yl - 1 - ben z oth i oph en e - 2 - carboxam ide represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications . Its complex architecture , featuring multiple functional groups , positions it as an ideal candidate for further medicinal chemistry exploration . Ongoing research continues to uncover new possibilities for this molecule , making it a cornerstone of modern drug discovery efforts . As our understanding of molecular interactions deepens , compounds like this one will undoubtedly play pivotal roles in addressing some of today's most pressing health challenges .